2-amino-1-methyl-1H-imidazole-4,5-dione
Overview
Description
“2-amino-1-methyl-1H-imidazole-4,5-dione” is a chemical compound . It is also known as "2-Imino-1-methyl-imidazolidine-4,5-dione" .
Physical And Chemical Properties Analysis
“2-amino-1-methyl-1H-imidazole-4,5-dione” is a chemical compound with a molecular formula of CHNO and an average mass of 113.075 Da . It is also known as "2-Imino-1-methyl-imidazolidine-4,5-dione" .Scientific Research Applications
Synthesis and Rearrangement
- The compound 2-amino-1-methyl-1H-imidazole-4,5-dione has been synthesized and studied for its ability to undergo Dimroth-type rearrangement. This process involves the transformation of the compound under weakly acidic conditions to form creatone, highlighting its role as a key intermediate in the formation of creatone from various starting materials. The equilibrium states of these compounds have also been examined (Yamamoto et al., 1987).
Photoreactivity
- Studies on the photochemical behavior of related compounds, such as 2-methyl-5-nitro-1H-imidazoles in water-containing solutions, have revealed the formation of 2-methyl-2-imidazoline-4,5-dione-4-oximes through photorearrangement. This demonstrates the potential photoreactivity of compounds within the same chemical family, including 2-amino-1-methyl-1H-imidazole-4,5-dione (Pfoertner & Daly, 1987).
Chemical Reactions and Syntheses
- Research has explored the synthesis of new compounds from 2-amino-1-methyl-1H-imidazole-4,5-dione derivatives. For instance, enantiomerically enriched bicyclic hydroxamic acids were synthesized via cyclocondensation of L-α-aminohydroxamic acids with keto acids in a highly chemo- and stereoselective manner. This illustrates the compound's utility in producing complex molecular structures (Hoshino et al., 2013).
Formation of Novel Compounds
- The compound has been involved in the synthesis of novel structures, like the recyclization of certain imidazole derivatives to produce new imidazolones. This indicates its versatility in contributing to the formation of diverse chemical entities (Lomov, 2016).
Applications in Medicinal Chemistry
- Although direct research on 2-amino-1-methyl-1H-imidazole-4,5-dione in medicinal chemistry is limited, related compounds, such as 2-methyl-1H-imidazo derivatives, have been synthesized and evaluated for cytotoxicity against human tumor cell lines, indicating a potential area of application for 2-amino-1-methyl-1H-imidazole-4,5-dione in drug discovery (Kim et al., 2004).
properties
IUPAC Name |
2-amino-1-methylimidazole-4,5-dione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3O2/c1-7-3(9)2(8)6-4(7)5/h1H3,(H2,5,6,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKHMWPAAOJYNOR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C(=O)N=C1N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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